Cas no 483-84-1 (Flavianic acid)

Flavianic acid Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 8-hydroxy-5,7-dinitro-
• Flavianic Acid Dihydrate
• 2-4-Dinitro-1-naphthol-7-sulfonicacid
• FLAVIANIC ACID
• Flavianic acid hydrate
• 2,4-Dinitro-1-naphthol-7-sulfonic Acid Dihydrate
• 8-Hydroxy-5,7-dinitro-2-naphthalenesulfonic Acid Dihydrate
• 8-hydroxy-5,7-dinitronaphthalene-2-sulfonic acid
• DNNS
• 2,4-Dinitro-1-naphthol-7-sulfonic acid
• Naphthol Yellow
• 2,4-Dinitronaphtholsulfonic acid
• 8-Hydroxy-5,7-dinitro-2-naphthalenesulfonic acid
• 2-Naphthalenesulfonic acid, 8-hydroxy-5,7-dinitro-
• 4I7KXL5KL5
• 2,4-Dinitro-1-naphtho-7-sulfonic acid
• 8-Hydroxy-5,7-dinitronaphthalene-2-sulphonic acid
• 2-NAPHTHALENESULFONIC ACID, 5,7-DI
• NSC243753
• NSC-243753
• Tox21_201142
• LS-13737
• SR-01000196124-1
• NSC-244041
• 8-Hydroxy-5,5-dinitro-2-naphthalenesulfonic acid (8CI)(9CI)
• Q27159452
• DTXCID305167
• 8-hydroxy-5,7-dinitro-naphthalene-2-sulfonic acid
• AKOS015894269
• 2-4-Dinitro-1-naphthol-7-sulfonic acid
• 4-11-00-00617 (Beilstein Handbook Reference)
• NSC 243753
• 483-84-1
• UNII-4I7KXL5KL5
• 2-NAPHTHALENESULFONIC ACID, 5,7-DINITRO-8-HYDROXY-
• FT-0632196
• DTXSID4025167
• EINECS 207-600-3
• CAS-483-84-1
• NCGC00091716-01
• CHEMBL1461018
• AI3-03274
• F0012
• CHEBI:87221
• NS00013465
• SR-01000196124
• 2-Naphthalenesulfonic acid,7-dinitro-
• NCGC00091716-02
• FCQJEPASRCXVCB-UHFFFAOYSA-N
• NCGC00258694-01
• SCHEMBL93200
• AKOS003791115
• CBDivE_004212
• 8-Hydroxy-5,7-dinitro-2-naphthalenesulfonic acid #
• BRN 2708476
• CS-0452786
• 8-Hydroxy-5,5-dinitro-2-naphthalenesulfonic acid
• 8Hydroxy5,7dinitronaphthalene2sulphonic acid
• 2,4Dinitronaphtholsulfonic acid
• STK301629
• SY116921
• 2Naphthalenesulfonic acid, 5,7dinitro8hydroxy
• MFCD00046407
• 8Hydroxy5,7dinitro2naphthalenesulfonic acid
• BBL013045
• 2,4-Dinitro-1-naphthol-7-sulfonic Acid Disodium Salt
• 2,4-dinitro-1-napthol-7-sulfonic acid
• 2Naphthalenesulfonic acid, 8hydroxy5,7dinitro
• 2,4Dinitro1naphthol7sulfonic acid
• DB-051550
• +Expand

• MDL： MFCD00046407
• InChIKey： FCQJEPASRCXVCB-UHFFFAOYSA-N
• Inchi： 1S/C10H6N2O8S/c13-10-7-3-5(21(18,19)20)1-2-6(7)8(11(14)15)4-9(10)12(16)17/h1-4,13H,(H,18,19,20)
• SMILES： S(C1C([H])=C([H])C2C(=C([H])C(=C(C=2C=1[H])O[H])[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O[H]
• BRN： 2708476

Computed Properties

• Exact Mass: 313.98400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 313.984
• Heavy Atom Count: 21
• Complexity: 533
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 175

Experimental Properties

• LogP: 3.73570
• PSA: 174.62000
• Refractive Index: 1.7450 (estimate)
• Boiling Point: °Cat760mmHg
• Melting Point: 144.0 to 154.0 deg-C
• Flash Point: No data available
• Color/Form: Yellow needle like crystals.
• Solubility: Soluble in water and ethanol.
• Density: 1.7763 (rough estimate)

Flavianic acid Security Information

• Symbol: GHS05
• RTECS：QK1810000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S22; S26; S36/37/39; S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34; R40
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 1759 8/PG 3
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Risk Phrases： 34-40
• Signal Word：dangerous
• HazardClass：8

Flavianic acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides